Cas no 216450-09-8 (5'-Deoxy-5-ethenylcytidine)

• Product Name: 5'-Deoxy-5-ethenylcytidine
• CAS No: 216450-09-8
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 2847101
• PubChem ID: 54437788
• Update Time: 2025-04-21

5'-Deoxy-5-ethenylcytidine Chemical and Physical Properties

Names and Identifiers

• WLXYZJRKLHXRBP-VPCXQMTMSA-N
• CHEMBL3350548
• DTXSID00711321
• SCHEMBL1456062
• 5'-Deoxy-5-ethenylcytidine
• 216450-09-8
• DTXCID60662067
• 5'-deoxy-5-vinylcytidine

• Inchi： 1S/C11H15N3O4/c1-3-6-4-14(11(17)13-9(6)12)10-8(16)7(15)5(2)18-10/h3-5,7-8,10,15-16H,1H2,2H3,(H2,12,13,17)/t5-,7-,8-,10-/m1/s1
• InChI Key： WLXYZJRKLHXRBP-VPCXQMTMSA-N
• SMILES： O1[C@H](C)[C@H]([C@H]([C@@H]1N1C(N=C(C(C=C)=C1)N)=O)O)O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides